Cas no 877618-97-8 (3-benzyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-benzyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 877618-97-8
• MF: C₂₂H₂₂N₂OS₂
• MW: 394.552882671356
• CID: 5516459
• Update Time: 2025-05-20

3-benzyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidin-4(3H)-one, 2-[[(2,5-dimethylphenyl)methyl]thio]-6,7-dihydro-3-(phenylmethyl)-
• 3-benzyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

• Inchi： 1S/C22H22N2OS2/c1-15-8-9-16(2)18(12-15)14-27-22-23-19-10-11-26-20(19)21(25)24(22)13-17-6-4-3-5-7-17/h3-9,12H,10-11,13-14H2,1-2H3
• InChI Key： JJKFXOIRVRDWDN-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC(C)=CC=C2C)N(CC2=CC=CC=C2)C(=O)C2SCCC=2N=1

Additional information on 3-benzyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Introduction to 3-benzyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 877618-97-8)

3-benzyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 877618-97-8, belongs to the thienopyrimidine class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of multiple functional groups, including a benzyl moiety and a dimethylphenylmethylsulfanyl substituent, contributes to its intricate chemical profile and makes it a promising candidate for further investigation in drug discovery.

The compound’s structure incorporates a thiophene ring fused with a pyrimidine core, creating a scaffold that is both rigid and versatile. This type of molecular architecture is frequently explored in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The thieno[3,2-d]pyrimidin-4-one core is particularly interesting because it combines the electron-deficient nature of the pyrimidine ring with the aromatic stability of the thiophene moiety. Such combinations often lead to enhanced binding affinity and selectivity when interacting with biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies suggest that 3-benzyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one may exhibit inhibitory activity against several key enzymes involved in cancer metabolism. Specifically, preliminary simulations indicate potential interactions with enzymes such as thioredoxin reductase and poly(ADP-ribose) polymerase (PARP), which are critical in cellular redox balance and DNA repair mechanisms. These interactions could lead to novel therapeutic strategies for treating malignancies that rely on these enzymatic pathways.

The benzyl group in the molecule serves as a hydrophobic anchor that enhances solubility and bioavailability when formulated into drug delivery systems. Additionally, the dimethylphenylmethylsulfanyl substituent introduces steric hindrance and electronic modulation, which can fine-tune the compound’s pharmacokinetic properties. This balance between hydrophobicity and steric bulk is crucial for achieving optimal pharmacological efficacy while minimizing off-target effects.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments demonstrate moderate inhibition of certain kinases associated with inflammatory pathways. The thiophene ring’s ability to engage with aromatic pockets in protein targets further supports its potential as an anti-inflammatory agent. Moreover, the pyrimidine core’s positive charge at physiological pH may facilitate interactions with negatively charged residues in biological membranes, enhancing cellular uptake.

The synthesis of 3-benzyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one presents a challenge due to its multi-step reaction sequence involving cyclization and functional group transformations. However, modern synthetic methodologies have streamlined these processes considerably. Transition-metal-catalyzed cross-coupling reactions now allow for efficient introduction of the benzyl and dimethylphenylmethylsulfanyl groups without excessive byproduct formation. This improvement has made large-scale production more feasible and has opened doors for structural optimization.

One of the most exciting aspects of this compound is its potential application in addressing neurological disorders. The thienopyrimidine scaffold has been linked to neuroprotective effects in several preclinical models. The presence of sulfur-containing groups may enhance its ability to cross the blood-brain barrier while maintaining stability within neural tissues. Ongoing research aims to explore its role in modulating neurotransmitter release and receptor activity, particularly in conditions such as Alzheimer’s disease and Parkinson’s disease.

The chemical diversity inherent in 3-benzyl-2-{(2,5-dimethylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one also makes it an attractive scaffold for derivative development. By systematically modifying substituents on the thiophene or pyrimidine rings—such as introducing halogens or nitrogen-rich heterocycles—researchers can generate libraries of compounds with tailored pharmacological profiles. High-throughput screening (HTS) techniques combined with machine learning algorithms are being employed to accelerate this process.

Regulatory considerations play a significant role in advancing this compound through clinical trials. Ensuring compliance with Good Manufacturing Practices (GMP) is essential for producing material that meets pharmaceutical standards. Additionally， rigorous toxicological assessments must be conducted to evaluate safety margins before human testing can begin。 These steps are critical for bridging the gap between laboratory findings and therapeutic applications。

The future directions for research on 3-benzyl-2-{(2，5-dimethylphenyl)methylsulfanyl}-3H，4H，6H，7H-thieno[3，2-d]pyrimidin-4-one include exploring its role in combination therapies。 For instance，its potential synergistic effects when paired with existing chemotherapeutic agents could improve treatment outcomes for resistant cancers。 Furthermore， investigating its mechanism of action at a molecular level will provide insights into how it interacts with biological pathways，which could guide further modifications。

In conclusion,3-benzyl-2-{(２，５-dimethylphenyl)methylsulfanyl}-３Ｈ，４Ｈ，６Ｈ，７Ｈ-thieno[３，２-d]pyrimidin-４-one (CAS No．877618-97-8) represents a fascinating example of how structural complexity can yield compounds with diverse biological potential。 Its unique combination of functional groups、favorable computational predictions、and promising preclinical results make it a compelling candidate for further development。 As pharmaceutical research continues to evolve，this molecule stands as a testament to the importance of innovative chemistry in advancing medicine。